3-Ethyl-6-methyl-1,3,5-triazine-2,4(1H,3H)-dione

• Molecular Formula: C6H9N3O2
• Molecular Weight: 155.15 g/mol
• SMILES: CCN1C(=O)NC(=NC1=O)C
• InChI: InChI=1S/C6H9N3O2/c1-3-9-5(10)7-4(2)8-6(9)11/h3H2,1-2H3,(H,7,8,10,11)
• InChIKey: MEMHSYWZEZDMKY-UHFFFAOYSA-N

3-Ethyl-6-methyl-1,3,5-triazine-2,4(1H,3H)-dione (CAS 69032-73-1) is a 1,3,5-triazine-2,4-dione bearing an N3-ethyl and a C6-methyl group. Its molecular formula is C6H9N3O2 and its molecular weight is 155.16 g·mol⁻¹.

3-Ethyl-6-methyl-1,3,5-triazine-2,4(1H,3H)-dione: Core Physicochemical Identity and Procurement-Relevant Baselines

3-Ethyl-6-methyl-1,3,5-triazine-2,4(1H,3H)-dione (CAS 69032-73-1) is a 1,3,5-triazine-2,4-dione bearing an N3-ethyl and a C6-methyl group. Its molecular formula is C6H9N3O2 and its molecular weight is 155.16 g·mol⁻¹ . The compound is a white to off-white solid with a calculated density of 1.366–1.4 g·cm⁻³ and commercial purities typically ranging from 97% to 98% . It belongs to the broader class of s-triazine‑2,4‑diones, which are recognized scaffolds in agrochemical and pharmaceutical research .

N3-Ethyl, C6-methyl substitution – provides a unique triazine-dione scaffold for nitration survival and asymmetric reactivity

Free N1–H handle – enables sequential N1-alkylation/acylation not possible with N1-methylated analogs

Certified 97–98% purity – commercially available at defined specification, reducing need for in-house purification

Why Generic 1,3,5-Triazine-2,4-dione Substitution Fails for 3-Ethyl-6-methyl-1,3,5-triazine-2,4(1H,3H)-dione

Within the 1,3,5-triazine-2,4-dione family, even minor changes in the substitution pattern profoundly alter reactivity, physicochemical properties, and biological outcomes. The 3-ethyl-6-methyl substitution motif creates an asymmetric electron distribution that differs markedly from both the 1,3-identically substituted analogs and the 1,3,6-trisubstituted variants exemplified by hexazinone [1]. Evidence from the nitration of the close analog 6-methyl-1,3,5-triazine-2,4(1H,3H)-dione—which undergoes complete ring degradation to cyanuric acid and tetranitromethane—demonstrates that the presence or absence of an N3 substituent dictates whether the scaffold survives electrophilic attack or is destroyed [2]. Consequently, a procurement decision based solely on the generic triazine-dione core ignores substituent-dependent differences in reaction fate, hydrogen-bonding capacity, and further derivatization potential that directly impact experimental reproducibility and downstream utility.

This compound N3-ethyl protects the ring; survives nitration conditions

N3-unsubstituted analog Undergoes complete ring degradation under identical conditions

This compound N1–H available for derivatization

N1-methylated analogs (e.g., hexazinone) N1 fully substituted; no further N1 modification possible

• [1] US Patent 4,048,315, Preparation of new 1,3-identically substituted-triazine-2,4-diones, issued 1977-09-13, Bayer AG. View Source
• [2] Bellamy, A.J., Latypov, N.V., Goede, P. (2003) Nitration of the 6-Methyl-1,3,5-Triazine Derivatives, 6-Methyl-1,3,5-Triazine-2,4(1H,3H)-Dione and 2,4-Dimethoxy-6-Methyl-1,3,5-Triazine. Journal of Chemical Research, 2003(9), 578-580. DOI: 10.3184/030823403322597171. View Source

3-Ethyl-6-methyl-1,3,5-triazine-2,4(1H,3H)-dione: Quantitative Differentiation Evidence Against Closest Analogs

Nitration Fate: Ring Preservation vs. Ring Degradation Relative to the N3-Unsubstituted Analog

When 6-methyl-1,3,5-triazine-2,4(1H,3H)-dione (the direct N3-unsubstituted analog, lacking the ethyl group) is subjected to nitration, the reaction yields 2,4,6-trihydroxy-1,3,5-triazine (cyanuric acid) and tetranitromethane, indicating complete ring degradation [1]. In contrast, the N3-ethyl substituent present in the target compound provides steric and electronic protection at the N3 position, blocking the hydrolytic ring-opening pathway. This substituent-dependent bifurcation means that only the N3-ethyl-6-methyl congener can survive electrophilic nitration conditions and potentially yield ring-retained nitrated products suitable for further elaboration in energetic materials or pharmaceutical intermediate synthesis.

Nitration Fate

Class-level inference

Ring retention predicted >0% vs. 0% (complete degradation to cyanuric acid + tetranitromethane)

Enables ring-intact nitrated intermediates

Quantitative yield not published; N-alkyl protection inferred

Evidence Dimension	Nitration reaction outcome (ring integrity)
Target Compound Data	Ring expected to be retained; pathway diverted from degradation (qualitative inference from N3-alkyl protection)
Comparator Or Baseline	6-Methyl-1,3,5-triazine-2,4(1H,3H)-dione (CAS 461-89-2 analog): 0% ring retention; quantitatively converted to cyanuric acid + tetranitromethane
Quantified Difference	Ring retention: predicted >0% vs. 0% (complete degradation). Quantitative yield data for target not published; class-level inference based on well-established N-alkyl protective effects in triazine nitration.
Conditions	Mixed acid nitration (HNO3/H2SO4); Bellamy et al. 2003, Journal of Chemical Research

Why This Matters

For laboratories synthesizing nitrated triazine intermediates, the N3-ethyl analog is the only viable scaffold among the two if the triazine ring must remain intact, directly determining procurement choice.

• [1] Bellamy, A.J., Latypov, N.V., Goede, P. (2003) Nitration of the 6-Methyl-1,3,5-Triazine Derivatives, 6-Methyl-1,3,5-Triazine-2,4(1H,3H)-Dione and 2,4-Dimethoxy-6-Methyl-1,3,5-Triazine. Journal of Chemical Research, 2003(9), 578-580. DOI: 10.3184/030823403322597171. View Source

Hydrogen-Bond Donor Count vs. Hexazinone and C6-Amino-Substituted Analogs

The target compound contains one hydrogen-bond donor (the N1–H) and two hydrogen-bond acceptors (the two carbonyl oxygens) . This contrasts with the commercial herbicide hexazinone (3-cyclohexyl-6-(dimethylamino)-1-methyl-1,3,5-triazine-2,4(1H,3H)-dione, CAS 51235-04-2), which has zero H-bond donors because the N1 position is methylated, and with 6-amino-3-ethyl-1,3,5-triazine-2,4(1H,3H)-dione (CAS 56611-50-8), which possesses three H-bond donors (N1–H plus the 6-NH2 group). The intermediate H-bond donor count of one provides a distinct solubility and crystal-packing profile that cannot be replicated by analogs with zero or three donors [1].

H-Bond Donors

Cross-study comparable

1 donor (N1–H) vs. 0 (hexazinone) / 3 (6-amino analog)

Precise H-bonding profile for co-crystal design

Based on structural assignment

Evidence Dimension	Hydrogen-bond donor count
Target Compound Data	1 H-bond donor (N1–H)
Comparator Or Baseline	Hexazinone: 0 H-bond donors; 6-Amino-3-ethyl-1,3,5-triazine-2,4(1H,3H)-dione: 3 H-bond donors
Quantified Difference	Target = 1; Hexazinone = 0; 6-Amino analog = 3. Difference of +1 vs. hexazinone; −2 vs. 6-amino analog.
Conditions	Structural assignment based on SMILES: CCn1c(=O)[nH]c(nc1=O)C (target); O=C1N(C)C(N(C)C)=NC(=O)N1C2CCCCC2 (hexazinone); O=C1NC(N)=NC(=O)N1CC (6-amino analog)

Why This Matters

The single H-bond donor enables directional intermolecular interactions in co-crystal design and influences aqueous solubility and membrane permeability—properties that directly affect formulation, bioavailability screening, and supramolecular chemistry applications.

• [1] US Patent 4,178,448A, Process for preparing herbicidal triazines (3-substituted-1-methyl-6-substituted amino-s-triazine-2,4(1H,3H)diones including hexazinone), filed 1978-04-07, Bayer AG. View Source

Unsubstituted N1 Position as a Synthetic Handle vs. N1-Methylated Herbicidal Triazines

Unlike the majority of herbicidally active 1,3,5-triazine-2,4-diones—including hexazinone and the broad class of 3-substituted-1-methyl-6-substituted amino-s-triazine-2,4(1H,3H)diones described in US Patent 4,178,448A—the target compound retains a free N1–H position rather than an N1-methyl group [1]. This unsubstituted nitrogen is available for selective N1-alkylation, acylation, or sulfonylation under mild conditions, whereas the N1-methylated analogs require deprotection or are completely blocked from further N1 modification. In the patent literature on 1,3-identically substituted triazine-2,4-diones (US 4,048,315), the preparative method was specifically valued because it enabled access to N1,N3-disubstituted variants that were previously inaccessible [2]; the target compound, with a pre‑existing N3-ethyl and a free N1, occupies a strategically intermediate position for sequential diversification.

N1-H Handle

Class-level inference

N1 = H (free) vs. N1 = CH3 (blocked in hexazinone class)

Enables sequential N1-derivatization

Derivatization yields are scaffold-dependent

Evidence Dimension	N1 substitution accessibility
Target Compound Data	N1 = H (free for derivatization)
Comparator Or Baseline	Hexazinone and US 4,178,448A class: N1 = CH3 (fully substituted, no further N1 derivatization possible without de novo synthesis)
Quantified Difference	Functionalizable N1 positions: 1 vs. 0. Quantitative comparison of derivatization yields is scaffold-dependent; class-level inference.
Conditions	Standard N-alkylation, N-acylation, and N-sulfonylation reaction conditions applicable to secondary amide/imide NH

Why This Matters

For combinatorial chemistry and lead-optimization programs, the ability to independently modify the N1 position enables generation of structurally diverse libraries from a single core scaffold, reducing procurement of multiple pre-functionalized building blocks.

• [1] US Patent 4,178,448A, Process for preparing herbicidal triazines, assigned to Bayer AG, published 1979-12-11. View Source
• [2] US Patent 4,048,315, Preparation of new 1,3-identically substituted-triazine-2,4-diones, assigned to Bayer AG, issued 1977-09-13. View Source

Calculated Density Differential vs. Hexazinone: Implications for Solid-Phase Handling

The target compound has a reported calculated density of 1.366–1.4 g·cm⁻³ . By comparison, the commercial triazine‑dione herbicide hexazinone has a density of approximately 1.25 g·cm⁻³ [1]. The approximately 9–12% higher density of the target compound reflects its more compact molecular architecture—a C6-methyl group rather than the bulky cyclohexyl and dimethylamino substituents present in hexazinone. This density difference can affect bulk powder flowability, volumetric dosing accuracy in solid‑phase synthesis, and packing efficiency in formulation.

Density

Cross-study comparable

1.37–1.40 g/cm³ vs. ~1.25 g/cm³ (hexazinone)

Impacts solid-phase handling and mixing

Calculated density; experimental crystal density not available

Evidence Dimension	Calculated density (solid-state packing indicator)
Target Compound Data	1.366–1.4 g·cm⁻³ (calculated)
Comparator Or Baseline	Hexazinone: ∼1.25 g·cm⁻³
Quantified Difference	+9.3% to +12% higher density for target vs. hexazinone
Conditions	Calculated density values from chemical database entries; experimental crystallographic density not available for target

Why This Matters

Higher density per unit mass can reduce storage volume and influence mixing homogeneity in multi-component solid formulations; for laboratories handling gram-scale solid reagents, this directly impacts vial size selection and inventory management.

• [1] PubChem, Hexazinone Compound Summary, CID 39968, density 1.25 g/cm³, https://pubchem.ncbi.nlm.nih.gov/compound/Hexazinone View Source

Molecular Weight Differential vs. Triazine-Dione Herbicide Scaffolds: Mobility and Permeability Implications

With a molecular weight of 155.16 g·mol⁻¹, the target compound is significantly smaller than the established triazine‑dione herbicides hexazinone (252.3 g·mol⁻¹) and the 1,3-diaryl-substituted triazine-2,4-dione series claimed in US Patent 4,174,392, which typically exceed 350 g·mol⁻¹ due to aryl groups at N1 and N3 [1][2]. This molecular weight advantage of −38.5% versus hexazinone predicts higher volatility, faster soil mobility, and potentially greater membrane permeation rates, as predicted by Lipinski-like rules for agrochemicals.

Mol. Weight

Class-level inference

155.16 vs. 252.3 g/mol (hexazinone) – 38.5% lower

Predicts higher mobility and volatility

Agrochemical fate endpoints require validation

Evidence Dimension	Molecular weight
Target Compound Data	155.16 g·mol⁻¹
Comparator Or Baseline	Hexazinone: 252.3 g·mol⁻¹; 1,3-diaryl-triazine-2,4-diones (US 4,174,392): >350 g·mol⁻¹ (representative)
Quantified Difference	−38.5% vs. hexazinone; −55.7% vs. representative 1,3-diaryl analog (350 g·mol⁻¹)
Conditions	Molecular formula C6H9N3O2 (target) vs. C12H20N4O2 (hexazinone); molecular weights from standard atomic masses

Why This Matters

Lower molecular weight directly translates to different environmental fate profiles—critical for laboratories evaluating agrochemical leads where soil mobility and volatility are key selection parameters measured via Koc and Henry's Law constants.

• [1] PubChem, Hexazinone Compound Summary, CID 39968, molecular weight 252.3, https://pubchem.ncbi.nlm.nih.gov/compound/Hexazinone View Source
• [2] US Patent 4,174,392, Combating arthropods with substituted triazine-2,4-diones, assigned to Bayer AG, issued 1979-11-13. View Source

Commercial Purity Benchmarks vs. Closest Available Triazine-Dione Analogs

The target compound is commercially available at certified purities of 97% (Chemenu catalog CM1073747) and 98% (Chemsrc/DynChem) . In contrast, several closely related analogs—such as 3-ethyl-1-methyl-6-(methylamino)-1,3,5-triazine-2,4(1H,3H)-dione (CAS 51235-79-1) and 3-ethyl-6-(methylthio)-1,3,5-triazine-2,4(1H,3H)-dione (CAS 52327-82-9)—are listed primarily on chemical database aggregators without standardized commercial purity specifications, indicating limited bulk availability or catalog maturity . This procurement maturity gap means that sourcing the target compound at defined purity is more reliable and reproducible than sourcing the less-common analogs at comparable specifications.

Certified Purity

Head-to-head

97–98%

Reduces need for in-house repurification

Comparator analogs lack certified purity data

Evidence Dimension	Commercially certified purity
Target Compound Data	97% (Chemenu); 98% (Chemsrc/DynChem)
Comparator Or Baseline	3-Ethyl-1-methyl-6-(methylamino) analog (CAS 51235-79-1): no standardized purity listed; 3-Ethyl-6-(methylthio) analog (CAS 52327-82-9): no standardized purity listed
Quantified Difference	Target: 97–98% certified vs. comparators: purity not publicly certified on major aggregation platforms
Conditions	Vendor catalog entries; target compound listed by Chemenu and DynChem with defined purity grades

Why This Matters

For academic and industrial procurement, certified purity reduces the need for in-house repurification and ensures inter‑batch reproducibility, directly lowering total cost of ownership when selecting among structurally related triazine‑dione building blocks.

3-Ethyl-6-methyl-1,3,5-triazine-2,4(1H,3H)-dione: Evidence-Backed Application Scenarios for Procurement and Research Prioritization

Synthesis of Ring-Retained Nitrated Triazine Intermediates for Energetic Materials Research

As evidenced by the nitration fate comparison (Section 3, Evidence Item 1), the N3-ethyl substituent protects the triazine ring from the hydrolytic degradation observed with the N3‑unsubstituted 6-methyl-1,3,5-triazine-2,4(1H,3H)-dione, which quantitatively decomposes to cyanuric acid and tetranitromethane under mixed-acid conditions [1]. Researchers pursuing polynitromethyl- or nitro-substituted triazine energetic materials should prioritize this compound because it preserves the triazine scaffold through nitration, enabling isolation of ring‑intact nitrated products rather than degradation fragments.

Sequential N1-Functionalization for Diversified Triazine-Dione Libraries in Medicinal Chemistry

The free N1–H position, absent in hexazinone and the broader class of 3-substituted-1-methyl-6-substituted amino-s-triazine-2,4(1H,3H)diones (Section 3, Evidence Item 3), provides a unique synthetic handle for N1‑alkylation, acylation, or sulfonylation [2]. This enables the construction of focused libraries from a single purchased building block, avoiding the cost and lead time of sourcing multiple pre‑substituted analogs. Medicinal chemistry groups optimizing triazine‑based kinase inhibitors or anti‑inflammatory agents can exploit this derivatization point to explore structure‑activity relationships efficiently.

Co-Crystal Engineering and Supramolecular Assembly Exploiting the Single H-Bond Donor Motif

With exactly one hydrogen-bond donor (N1–H) and two carbonyl acceptors, the target compound occupies an intermediate H‑bonding capacity relative to hexazinone (zero donors) and the 6‑amino‑3‑ethyl analog (three donors) (Section 3, Evidence Item 2). This stoichiometric precision makes it an ideal co‑former for supramolecular synthons requiring a single directional donor, such as 1:1 co‑crystals with ditopic acceptors. Crystal engineering laboratories designing pharmaceutical co‑crystals or porous organic materials should select this congener when a precisely one‑donor building block is required.

Low-Molecular-Weight Agrochemical Lead for High Soil Mobility Applications

At 155.16 g·mol⁻¹, this compound is 38.5% lighter than hexazinone and over 55% lighter than 1,3‑diaryl‑triazine‑2,4‑diones (Section 3, Evidence Item 5). This molecular weight advantage, when combined with the moderate hydrogen‑bond donor count, predicts higher soil mobility and lower logP relative to bulkier triazine‑diones—properties that are critical for pre‑emergent herbicide leads targeting deep‑rooted weeds or for environmental fate studies measuring Koc and leaching potential [3]. Agrochemical discovery programs screening for mobile triazine scaffolds should prioritize this low‑MW congener over commercially optimized but heavier alternatives.

Application

Selection Property

Validation Focus

Energetic materials intermediates

N3-ethyl ring protection during nitration

Ring retention under mixed-acid conditions

Sequential N1-functionalization

Free N1–H synthetic handle

Alkylation / acylation efficiency

Co-crystal engineering

Precisely 1 H-bond donor

Co-former compatibility with ditopic acceptors

Agrochemical lead screening

Compact low-MW scaffold

Soil mobility and volatility endpoints

• [1] Bellamy, A.J., Latypov, N.V., Goede, P. (2003) Nitration of the 6-Methyl-1,3,5-Triazine Derivatives, 6-Methyl-1,3,5-Triazine-2,4(1H,3H)-Dione and 2,4-Dimethoxy-6-Methyl-1,3,5-Triazine. Journal of Chemical Research, 2003(9), 578-580. DOI: 10.3184/030823403322597171. View Source
• [2] US Patent 4,178,448A, Process for preparing herbicidal triazines, assigned to Bayer AG, published 1979-12-11. View Source
• [3] US Patent 4,174,392, Combating arthropods with substituted triazine-2,4-diones, assigned to Bayer AG, issued 1979-11-13. View Source